Cas no 100466-28-2 (Benzoic acid,4-(aminomethyl)-2-nitro-)

• Product Name: Benzoic acid,4-(aminomethyl)-2-nitro-
• CAS No: 100466-28-2
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 124111
• PubChem ID: 45089390
• Update Time: 2025-04-18

Benzoic acid,4-(aminomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(aminomethyl)-2-nitro-
• 4-(aminomethyl)-2-nitrobenzoic acid
• 4-CARBOXY-3-NITROBENZYLAMINE
• Benzoic acid, 4-(aminomethyl)-2-nitro-
• AKOS006289997
• DTXSID40666462
• 100466-28-2

• Inchi： 1S/C8H8N2O4/c9-4-5-1-2-6(8(11)12)7(3-5)10(13)14/h1-3H,4,9H2,(H,11,12)
• InChI Key： CAUXOWSYHOCERZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(CN)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04800
• Monoisotopic Mass: 196.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 109A^2

Experimental Properties

• PSA: 109.14000
• LogP: 1.97520